Cas no 1111110-98-5 (6-(3,5-dimethylphenyl)-1H-pyridin-2-one)

6-(3,5-dimethylphenyl)-1H-pyridin-2-one structure
1111110-98-5 structure
Product Name:6-(3,5-dimethylphenyl)-1H-pyridin-2-one
CAS No:1111110-98-5
MF:C13H13NO
MW:199.248423337936
MDL:MFCD11876181
CID:2606756
PubChem ID:53217562
Update Time:2025-04-21

6-(3,5-dimethylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-(3,5-dimethylphenyl)-1H-pyridin-2-one
    • 6-(3,5-Dimethylphenyl)pyridin-2(1H)-one
    • DTXSID70682594
    • 6-(3,5-DIMETHYLPHENYL)-2-HYDROXYPYRIDINE
    • 6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%
    • 1111110-98-5
    • MFCD11876181
    • MDL: MFCD11876181
    • Inchi: 1S/C13H13NO/c1-9-6-10(2)8-11(7-9)12-4-3-5-13(15)14-12/h3-8H,1-2H3,(H,14,15)
    • InChI Key: LSTMZBNQRFGYDT-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=C(C2C=C(C)C=C(C)C=2)N1

Computed Properties

  • Exact Mass: 199.099714038Da
  • Monoisotopic Mass: 199.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų

6-(3,5-dimethylphenyl)-1H-pyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB317485-5 g
6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%; .
1111110-98-5 95%
5 g
€1,159.00 2023-07-19
abcr
AB317485-5g
6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%; .
1111110-98-5 95%
5g
€1159.00 2025-04-22
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd